Cas no 1549963-40-7 (Benzenesulfonyl chloride, 4-bromo-2-(methylsulfonyl)-)

• Product Name: Benzenesulfonyl chloride, 4-bromo-2-(methylsulfonyl)-
• CAS No: 1549963-40-7
• MF: C₇H₆BrClO₄S₂
• MW: 333.607138156891
• CID: 5151569
• Update Time: 2025-06-08

Benzenesulfonyl chloride, 4-bromo-2-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 4-bromo-2-(methylsulfonyl)-

• Inchi： 1S/C7H6BrClO4S2/c1-14(10,11)7-4-5(8)2-3-6(7)15(9,12)13/h2-4H,1H3
• InChI Key： SZONNMJVICXNFI-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC=C(Br)C=C1S(C)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on Benzenesulfonyl chloride, 4-bromo-2-(methylsulfonyl)-

Benzenesulfonyl chloride, 4-bromo-2-(methylsulfonyl)- (CAS No. 1549963-40-7): A Versatile Intermediate in Modern Chemical Synthesis

Benzenesulfonyl chloride, 4-bromo-2-(methylsulfonyl)-, identified by its CAS number 1549963-40-7, is a highly valuable intermediate in the realm of organic synthesis. This compound, characterized by its unique structural features, has garnered significant attention in recent years due to its utility in the development of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both bromine and methylsulfonyl substituents makes it a particularly versatile building block for further functionalization.

The synthesis and application of Benzenesulfonyl chloride, 4-bromo-2-(methylsulfonyl)- have been extensively studied, with researchers exploring its potential in various chemical transformations. One of the most notable applications is in the field of drug discovery, where this compound serves as a precursor for the synthesis of sulfonamide derivatives. Sulfonamides are a class of heterocyclic compounds that have demonstrated broad-spectrum biological activity, making them crucial in the development of new therapeutic agents.

In recent years, there has been a surge in research focused on the development of novel sulfonamide-based drugs to combat various diseases, including infectious diseases and cancer. The structural motif of sulfonamides allows for the introduction of diverse functional groups, enabling the creation of molecules with tailored biological properties. Benzenesulfonyl chloride, 4-bromo-2-(methylsulfonyl)-, with its reactive sulfonyl chloride group and electron-withdrawing substituents, provides an ideal platform for such modifications.

The bromine atom in Benzenesulfonyl chloride, 4-bromo-2-(methylsulfonyl)- further enhances its synthetic utility. Brominated aromatic compounds are widely used in medicinal chemistry due to their ability to participate in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental in constructing complex molecular architectures and have been instrumental in the development of numerous FDA-approved drugs.

Moreover, the methylsulfonyl group introduces a strong electron-withdrawing effect, which can influence the reactivity of the aromatic ring and the sulfonyl chloride moiety. This feature makes Benzenesulfonyl chloride, 4-bromo-2-(methylsulfonyl)- particularly useful in directing functionalization at specific positions on the benzene ring. For instance, it can be used to introduce amino groups via nucleophilic substitution reactions, yielding sulfonamides that exhibit various biological activities.

Recent studies have highlighted the importance of Benzenesulfonyl chloride, 4-bromo-2-(methylsulfonyl)- in the synthesis of bioactive molecules. One notable example is its use in the preparation of kinase inhibitors, which are essential for treating cancers and inflammatory diseases. By leveraging its reactive sulfonyl chloride group and strategic substituents, researchers have been able to develop potent inhibitors that target specific kinases involved in disease pathways.

The versatility of Benzenesulfonyl chloride, 4-bromo-2-(methylsulfonyl)- also extends to its application in materials science. For instance, it has been utilized in the synthesis of polymers and liquid crystals due to its ability to introduce sulfonamide linkages into macromolecular structures. These materials exhibit unique properties that make them suitable for applications such as organic electronics and advanced coatings.

In conclusion, Benzenesulfonyl chloride, 4-bromo-2-(methylsulfonyl)- (CAS No. 1549963-40-7) is a multifaceted compound with significant implications in both pharmaceutical and materials science research. Its unique structural features enable a wide range of chemical transformations, making it an indispensable tool for synthetic chemists. As research continues to uncover new applications for this compound, its importance is likely to grow even further.